Cas no 1233958-90-1 (1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride)
1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride
-
- Inchi: 1S/C12H23N3O.ClH/c16-12(14-10-4-2-1-3-5-10)15-11-6-8-13-9-7-11;/h10-11,13H,1-9H2,(H2,14,15,16);1H
- InChI Key: IEGZZIMAZVRQLW-UHFFFAOYSA-N
- SMILES: Cl.O=C(NC1CCNCC1)NC1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 220
- Topological Polar Surface Area: 53.2
1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317607-1g |
1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride |
1233958-90-1 | 95% | 1g |
$407 | 2021-08-18 | |
| Chemenu | CM317607-1g |
1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride |
1233958-90-1 | 95% | 1g |
$407 | 2023-02-03 | |
| Fluorochem | 063480-1g |
1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride |
1233958-90-1 | 95% | 1g |
£360.00 | 2022-03-01 | |
| Ambeed | A746144-1g |
1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride |
1233958-90-1 | 95+% | 1g |
$435.0 | 2024-04-25 |
1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
Additional information on 1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride
Recent Advances in the Study of 1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride (CAS: 1233958-90-1)
1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride (CAS: 1233958-90-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.
The compound has been investigated for its role as a selective inhibitor of specific kinases and proteases, which are critical targets in oncology and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride exhibits potent inhibitory activity against a subset of serine/threonine kinases, with IC50 values in the low micromolar range. The study also revealed its ability to disrupt key signaling pathways involved in cell proliferation and apoptosis.
In addition to its kinase inhibitory properties, recent research has explored the compound's potential in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that 1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride can cross the blood-brain barrier and modulate tau protein aggregation, a hallmark of Alzheimer's disease. This finding opens new avenues for the development of small-molecule therapeutics targeting protein misfolding disorders.
The synthesis and structural optimization of 1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride have also been a focus of recent work. A team from the University of Cambridge (2023) developed a novel, high-yield synthetic route that improves the scalability and purity of the compound. Their approach utilizes a one-pot urea formation strategy, which reduces the number of purification steps and enhances overall efficiency. This advancement is particularly relevant for industrial-scale production and further pharmacological evaluation.
From a safety and pharmacokinetics perspective, a recent preclinical study (Toxicology and Applied Pharmacology, 2024) evaluated the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing in rodent models. However, the study also noted the need for further optimization to reduce off-target effects observed at higher concentrations.
Looking forward, the unique structural features of 1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride continue to inspire derivative development. Several pharmaceutical companies have included this scaffold in their fragment-based drug discovery programs, particularly for challenging targets like protein-protein interfaces. The compound's balanced lipophilicity and hydrogen-bonding capacity make it an attractive starting point for medicinal chemistry campaigns across multiple therapeutic areas.
In conclusion, the growing body of research on 1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride (CAS: 1233958-90-1) underscores its importance as a multifunctional chemical tool and potential therapeutic agent. While challenges remain in optimizing its selectivity and safety profile, recent advances in synthesis and biological characterization have significantly advanced its prospects for clinical translation. Future studies will likely focus on structure-activity relationship optimization and combination therapies to maximize its therapeutic potential.
1233958-90-1 (1-Cyclohexyl-3-(piperidin-4-yl)urea hydrochloride) Related Products
- 89518-93-4(Urea, N-(4-aminocyclohexyl)-N'-ethyl-)
- 61220-33-5((piperidin-4-yl)urea)
- 89536-19-6(Urea, N-(4-aminocyclohexyl)-N'-ethyl-, hydrochloride)
- 2387-23-7(1,3-Dicyclohexylurea)
- 3496-81-9(Urea,N-cyclohexyl-N'-(1-methylethyl)-)
- 111681-33-5(1-cyclohexyl-3-(3-piperidin-1-ylpropyl)urea)
- 59184-89-3(Urea, N-butyl-N'-4-piperidinyl-)
- 509079-95-2(UREA, N,N''-1,3-CYCLOHEXANEDIYLBIS[N'-CYCLOHEXYL-)
- 1158602-24-4(4-Amino-N-cyclohexylpiperidine-1-carboxamide hydrochloride)
- 1233951-96-6(3-Methyl-1-(piperidin-4-yl)urea Hydrochloride)